Cas no 1419075-96-9 ((1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane)

• Product Name: (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane
• CAS No: 1419075-96-9
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 4596041
• PubChem ID: 55300444
• Update Time: 2025-10-16

(1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• (R,R)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane
• 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, (1R,5R)-
• (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane
• SCHEMBL12457879
• PB35847
• rel-((1R,5R)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane)
• DTXSID801223805
• AKOS006380463
• P12594
• CS-0058737
• (1R,5R)-3-METHYL-3,6-DIAZA-BICYCLO[3.2.0]HEPTANE
• 1419075-96-9
• D72800
• cis-3-Methyl-3,6-diazabicyclo[3.2.0]heptane

• Inchi： 1S/C6H12N2/c1-8-3-5-2-7-6(5)4-8/h5-7H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： VQUMPQLXULUHIT-RITPCOANSA-N
• SMILES： [C@@]12([H])[C@@]([H])(NC1)CN(C)C2

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 150.2±8.0 °C at 760 mmHg
• Flash Point: 56.1±9.4 °C
• Vapor Pressure: 3.9±0.3 mmHg at 25°C

(1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane

Introduction to (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane (CAS No. 1419075-96-9)

(1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane, identified by its CAS number 1419075-96-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative exhibits a unique structural framework, characterized by a seven-membered ring containing two nitrogen atoms and a methyl substituent at the 3-position. The stereochemistry defined by the (1R,5R) configuration plays a crucial role in its chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The compound belongs to the class of diazabicycloalkanes, which are known for their diverse pharmacological activities. The presence of nitrogen atoms within the bicyclic system imparts distinctive electronic and steric properties, influencing both its reactivity and its interactions with biological targets. Research into such molecules has revealed promising avenues for developing novel drugs targeting various diseases, including neurological disorders and infectious diseases.

In recent years, the interest in heterocyclic compounds with nitrogen-containing rings has surged due to their prevalence in bioactive natural products and synthetic drugs. The specific scaffold of (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane offers a rich platform for structural modifications aimed at optimizing pharmacokinetic profiles and enhancing binding affinity to biological receptors. This has led to several innovative synthetic strategies being explored to access derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The rigid bicyclic core provides stability, while the amine functionalities allow for further derivatization through various chemical reactions such as nucleophilic substitution or coupling reactions. These features make it an attractive candidate for drug discovery programs seeking molecules with improved solubility and metabolic stability.

The stereochemistry of (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane is particularly noteworthy, as enantiomeric purity can significantly impact biological activity. Studies have demonstrated that small changes in stereochemistry can lead to dramatic differences in efficacy and side effects. Therefore, advanced synthetic methodologies are employed to achieve high enantiomeric excess during the preparation of this compound, ensuring that its biological evaluation is conducted on pure samples.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy before conducting expensive experimental studies. Molecular docking simulations have been performed using (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane as a ligand against various protein targets, providing insights into its potential mechanisms of action. These virtual screenings have identified promising interactions with enzymes and receptors involved in critical biological pathways.

The pharmaceutical industry has shown particular interest in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane make it a candidate for modulating neurotransmitter systems affected in these conditions. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties by interacting with specific ion channels or neurotransmitter receptors.

In addition to neurological applications, this compound has also been investigated for its potential antimicrobial properties. The nitrogen-rich core mimics natural products known to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Researchers are exploring modifications to enhance its activity against resistant strains of bacteria while minimizing toxicity to human cells.

The synthesis of complex molecules like (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane presents significant challenges due to the intricate ring system and stereochemical requirements. Traditional synthetic routes often involve multi-step sequences with low yields and poor regioselectivity. However, recent innovations in catalytic methods and asymmetric synthesis have made it possible to construct such molecules more efficiently and with greater precision.

The development of novel synthetic strategies has been instrumental in expanding the chemical space available for drug discovery. Techniques such as transition-metal-catalyzed cycloadditions and directed ortho-metalation have enabled the construction of complex heterocycles like this one in a streamlined manner. These advances not only accelerate the discovery process but also allow for more creative molecular design.

The pharmacological evaluation of (1R,5R)-3-methyl-3,6-diazabicyclo[3.2.0]heptane is ongoing in several research laboratories worldwide. Initial studies have highlighted its potential as an intermediate in the synthesis of more complex bioactive molecules. Further investigations are needed to fully elucidate its therapeutic profile. Collaborative efforts between synthetic chemists. Medicinal chemists. And biologists are essential for translating these findings into tangible medical benefits.

The future prospects for this compound are bright. Continued research will likely uncover new applications. And optimize its properties for clinical use. As our understanding of molecular recognition improves. So too does our ability to design effective treatments. This underscores the importance. Of investing in fundamental research. And fostering interdisciplinary collaborations.